Cas no 148651-38-1 (Zinc, iodo[3-(methoxycarbonyl)phenyl]-)

• Product Name: Zinc, iodo[3-(methoxycarbonyl)phenyl]-
• CAS No: 148651-38-1
• MF: C₈H₇IO₂Zn
• MW: 327.453451395035
• MDL: MFCD22685790
• CID: 3780031
• PubChem ID: 11759230
• Update Time: 2025-05-25

Zinc, iodo[3-(methoxycarbonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Zinc, iodo[3-(methoxycarbonyl)phenyl]-
• 3-(Methoxycarbonyl)phenylzinc iodide
• 3-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF
• 148651-38-1
• MFCD22685790
• iodozinc(1+);methyl benzoate

• MDL： MFCD22685790
• Inchi： 1S/C8H7O2.HI.Zn/c1-10-8(9)7-5-3-2-4-6-7;;/h2-3,5-6H,1H3;1H;/q;;+1/p-1
• InChI Key： AQRVEKDUUJASFM-UHFFFAOYSA-M
• SMILES： C(C1C=CC=C([Zn]I)C=1)(=O)OC

Computed Properties

• Exact Mass: 325.87822Da
• Monoisotopic Mass: 325.87822Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Zinc, iodo[3-(methoxycarbonyl)phenyl]-

Recent Advances in the Study of Zinc, iodo[3-(methoxycarbonyl)phenyl]- (CAS: 148651-38-1) in Chemical Biology and Pharmaceutical Research

Zinc, iodo[3-(methoxycarbonyl)phenyl]- (CAS: 148651-38-1) is a specialized organozinc compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical development. This compound, characterized by its zinc-iodo bond and methoxycarbonyl functional group, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its role in catalytic processes, medicinal chemistry, and materials science, highlighting its broad utility in the chemical biology and pharmaceutical sectors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the catalytic potential of Zinc, iodo[3-(methoxycarbonyl)phenyl]- in cross-coupling reactions, a cornerstone of modern drug synthesis. The researchers demonstrated that this compound exhibits exceptional reactivity in Negishi coupling reactions, enabling the efficient formation of carbon-carbon bonds under mild conditions. The study also highlighted the compound's stability and selectivity, making it a promising candidate for large-scale pharmaceutical manufacturing. These findings are particularly relevant for the synthesis of complex drug molecules, where traditional catalysts often fall short in terms of efficiency and environmental impact.

In the realm of medicinal chemistry, Zinc, iodo[3-(methoxycarbonyl)phenyl]- has been explored as a building block for novel therapeutic agents. A 2022 research paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of zinc-containing small molecules derived from this compound, which exhibited potent inhibitory activity against several cancer-related enzymes. The study revealed that the methoxycarbonyl group plays a critical role in enhancing the bioavailability and target specificity of these molecules. These insights open new avenues for the development of zinc-based therapeutics, particularly in oncology and infectious diseases.

Another significant advancement was reported in a 2023 Nature Communications article, which detailed the use of Zinc, iodo[3-(methoxycarbonyl)phenyl]- in the development of advanced drug delivery systems. The researchers engineered zinc-coordinated polymers that could encapsulate and release therapeutic payloads in response to specific physiological stimuli. This innovation addresses key challenges in targeted drug delivery, such as controlled release and reduced off-target effects. The study's success underscores the compound's potential in next-generation nanomedicine applications.

From a materials science perspective, recent work published in Advanced Materials (2024) has demonstrated the utility of Zinc, iodo[3-(methoxycarbonyl)phenyl]- in the fabrication of bioresponsive materials. These materials exhibit unique properties such as self-healing and stimuli-responsive behavior, which are highly desirable for biomedical applications like tissue engineering and implantable devices. The compound's ability to form stable coordination complexes with various biomolecules makes it particularly valuable in this context.

Looking ahead, researchers are particularly excited about the potential applications of Zinc, iodo[3-(methoxycarbonyl)phenyl]- in the development of metal-organic frameworks (MOFs) for drug storage and delivery. Preliminary studies suggest that zinc-based MOFs incorporating this compound could offer unprecedented control over drug release kinetics while maintaining excellent biocompatibility. This represents a significant step forward in personalized medicine and controlled-release therapeutics.

In conclusion, recent research on Zinc, iodo[3-(methoxycarbonyl)phenyl]- (CAS: 148651-38-1) has revealed its multifaceted potential across various domains of chemical biology and pharmaceutical science. From its role as a versatile synthetic intermediate to its applications in drug discovery and advanced materials, this compound continues to inspire innovative research. As studies progress, we anticipate further breakthroughs that will solidify its position as a valuable tool in modern pharmaceutical development and biomedical research.